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Compound of Interest

Compound Name: 2-Ethyl-5-methylhexanamide

Cat. No.: B1211977 Get Quote

A comprehensive review of scientific literature and chemical databases reveals a significant

gap in the understanding of the biological activity of 2-Ethyl-5-methylhexanamide. Despite its

availability for research purposes, there is currently no published data detailing its

pharmacological effects, mechanism of action, or potential therapeutic applications.

This technical overview addresses the current state of knowledge regarding 2-Ethyl-5-
methylhexanamide, a chemical compound identified by the CAS number 102450-10-2. While

the user requested an in-depth guide on its biological activity, a thorough search has found no

evidence of such research. This document will instead summarize the limited context in which

this molecule has been described and highlight the absence of data pertinent to researchers,

scientists, and drug development professionals.

Chemical Identity
To facilitate future research, the fundamental chemical properties of 2-Ethyl-5-
methylhexanamide are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1211977?utm_src=pdf-interest
https://www.benchchem.com/product/b1211977?utm_src=pdf-body
https://www.benchchem.com/product/b1211977?utm_src=pdf-body
https://www.benchchem.com/product/b1211977?utm_src=pdf-body
https://www.benchchem.com/product/b1211977?utm_src=pdf-body
https://www.benchchem.com/product/b1211977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name 2-ethyl-5-methylhexanamide

CAS Number 102450-10-2

Molecular Formula C9H19NO

Molecular Weight 157.26 g/mol

Canonical SMILES CCC(CCC(C)C)C(=O)N

The Prevailing Silence in Biological Research
Extensive searches of prominent scientific databases, including PubMed, Scopus, and Google

Scholar, yielded no studies investigating the biological effects of 2-Ethyl-5-
methylhexanamide. Consequently, there is a complete lack of quantitative data, such as IC50

or EC50 values, binding affinities, or efficacy in preclinical models. No information is available

regarding its potential interactions with biological targets, signaling pathways, or its

pharmacokinetic and pharmacodynamic profiles.

The sole mention of 2-Ethyl-5-methylhexanamide in the accessible scientific literature

appears in the context of chemical degradation. A study by Clegg et al. (2011) identified 2-
Ethyl-5-methylhexanamide as one of three decomposition products of barbiturates.[1][2] This

finding suggests the compound's origin as a chemical artifact rather than a substance with

known intrinsic biological activity.

The Path Forward: A Call for Investigation
The absence of information on the biological activity of 2-Ethyl-5-methylhexanamide presents

a greenfield opportunity for researchers. The following workflow outlines a potential starting

point for the investigation of this compound.
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Compound Acquisition
(2-Ethyl-5-methylhexanamide)
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A potential workflow for the initial biological investigation of 2-Ethyl-5-methylhexanamide.

Due to the lack of existing data, it is not possible to provide detailed experimental protocols or

visualize any known signaling pathways for 2-Ethyl-5-methylhexanamide. The scientific

community is encouraged to undertake foundational research to elucidate the potential
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biological relevance of this molecule. Until such studies are conducted and published, any

discussion of its biological activity remains purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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